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Compound of Interest

Compound Name:
Texas Red-sulfonamidoethyl

methanethiosulfonate

CAS No.: 386229-76-1

Cat. No.: B013912

Get Quote

Executive Summary
Texas Red-sulfonamidoethyl methanethiosulfonate (Texas Red-MTS or MTSEA-Texas

Red) is a high-performance, thiol-reactive fluorophore designed for the Substituted Cysteine

Accessibility Method (SCAM) and structural mapping of membrane proteins. Unlike small

molecule MTS reagents (e.g., MTSEA, MTSES), this conjugate combines the rapid, specific

reactivity of the methanethiosulfonate (MTS) group with the photostable, long-wavelength

emission of the Texas Red (Sulforhodamine 101) fluorophore.

This guide provides a rigorous technical analysis of its spectral properties, reaction

mechanisms, and experimental protocols, tailored for researchers investigating ion channel

topology, conformational dynamics, and protein-protein interactions.

Physicochemical Profile
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Texas Red-MTS is a heterobifunctional reagent. Its core utility lies in its ability to covalently

label solvent-accessible cysteine residues with a bulky, fluorescent reporter, typically restricted

to the extracellular face of the membrane due to its size and polarity.

Property Specification

Chemical Name
Texas Red-2-sulfonamidoethyl

methanethiosulfonate

Common Aliases

Texas Red-MTS, MTSEA-Texas Red, Texas

Red-2-sulfonamidoethyl mercaptan

(precursor/hydrolyzed)

CAS Number 386229-76-1

Molecular Weight ~743.93 g/mol

Molecular Formula C₃₄H₃₇N₃O₈S₄

Solubility
Soluble in DMSO, DMF; Water-soluble after

conjugation

Membrane Permeability
Impermeant (Due to size and

zwitterionic/anionic character)

Reactive Moiety Methanethiosulfonate (MTS)

Target Free Sulfhydryl groups (-SH) on Cysteine

Spectral Properties
The spectral signature of Texas Red-MTS is characterized by a large Stokes shift and high

extinction coefficient, making it ideal for fluorescence resonance energy transfer (FRET)

studies and minimizing autofluorescence interference in biological samples.

Absorption and Emission Data[1]
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Parameter Value Notes

Excitation Max (

)
582 – 595 nm

Best excited by 561 nm or 594

nm lasers.

Emission Max (

)
600 – 615 nm

Deep red emission, distinct

from GFP/FITC channels.

Extinction Coefficient (

)
~80,000 – 85,000 M⁻¹cm⁻¹

Measured at

in aqueous buffer/methanol.

Quantum Yield (

)
> 0.9 (Conjugate dependent)

High brightness relative to

other red dyes.

Stokes Shift ~20 nm
Reduces self-quenching and

excitation bleed-through.

Solvatochromism & Environmental Sensitivity
While Texas Red is generally robust, its fluorescence intensity can be sensitive to the local

environment upon conjugation.

Hydrophobic Pockets: When the bulky Texas Red moiety is forced into a hydrophobic crevice

of a protein (e.g., during a conformational change), quantum yield often increases, and the

emission peak may blue-shift slightly.

Quenching: Proximity to Tryptophan or Guanosine can induce photoinduced electron transfer

(PET) quenching, a property useful for mapping distance constraints.

Mechanism of Action: The MTS Reaction
The methanethiosulfonate group reacts specifically and rapidly (seconds to minutes) with

thiolate anions (

). This reaction is significantly faster than iodoacetamide or maleimide labelings, which is
critical for capturing transient conformational states in SCAM assays.
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Reaction Logic
Nucleophilic Attack: The thiolate anion of the cysteine attacks the sulfur atom of the MTS

group.

Disulfide Bond Formation: A mixed disulfide bond is formed between the protein and the

Texas Red moiety.

Leaving Group Release: Methanesulfinic acid is released as a byproduct.

Mechanistic Diagram
The following diagram illustrates the specific attack of the protein cysteine on the Texas Red-

MTS reagent.
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Click to download full resolution via product page

Figure 1: Reaction mechanism of Texas Red-MTS with a cysteine residue. The reaction is

highly specific for sulfhydryls and results in a reversible disulfide linkage.

Experimental Workflow & Protocol
Expertise Note: MTS reagents are extremely moisture-sensitive and susceptible to hydrolysis.

Stock solutions must be prepared immediately before use or stored under strict anhydrous

conditions.

Preparation of Stock Solutions
Solvent: Use high-grade anhydrous DMSO or DMF.

Concentration: Prepare a 10–100 mM master stock.
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Storage: Aliquot into single-use vials, purge with Argon/Nitrogen, and store at -20°C or

-80°C. Do not freeze-thaw.

Labeling Protocol (SCAM Context)
This protocol assumes labeling of a membrane protein in live cells (e.g., Xenopus oocytes or

HEK293 cells).

Pre-Incubation (Reduction):

If cysteines are oxidized, treat with 0.1 - 1 mM DTT for 10-30 mins.

Critical Step: DTT must be completely removed (wash 3x with buffer) before adding Texas

Red-MTS, as DTT will instantly quench the reagent.

Alternative: Use TCEP (Tris(2-carboxyethyl)phosphine), which is less reactive toward MTS

than DTT, though removal is still recommended for stoichiometry control.

Labeling Reaction:

Buffer: PBS or physiological saline (pH 7.0 – 7.4). Avoid amine-containing buffers (Tris) if

pH > 8.0, though MTS is thiol-specific, high pH can accelerate hydrolysis.

Reagent Addition: Dilute stock to a working concentration of 10 µM – 100 µM.

Incubation: Apply to cells for 1 – 5 minutes at Room Temperature (RT) or on ice (4°C) to

slow kinetics.

Quenching & Washing:

Stop reaction by adding excess free thiol (e.g., 5 mM Cysteine or Glutathione) or washing

immediately with large volumes of buffer.

Wash cells 3x to remove background fluorescence.

Workflow Diagram
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Phase 1: Preparation

Phase 2: Reaction

Phase 3: Termination & Analysis

Solubilize Texas Red-MTS
(Anhydrous DMSO)

Incubate Sample + Reagent
(1-5 mins, pH 7.4)

Prepare Sample
(Reduce Disulfides if needed)

Competing Reaction:
Hydrolysis of MTS

If time > 10min

Quench / Wash
(Remove excess reagent)

Fluorescence Detection
(Ex: 590nm / Em: 615nm)

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for labeling proteins with Texas Red-MTS,

highlighting the critical competition between labeling and hydrolysis.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Labeling Efficiency Reagent Hydrolysis

The MTS group hydrolyzes

rapidly in water. Ensure the

reagent is added last and used

immediately after dilution. Do

not store aqueous dilutions.

High Background Non-specific binding

Texas Red is

hydrophobic/aromatic. Include

a blocking step (BSA) or

increase wash stringency.

Ensure dye aggregates are

spun down before use.

No Signal Inaccessible Cysteine

The target cysteine may be

buried. Use a denaturing agent

(if not live cell) or check

structural models. The bulky

Texas Red group cannot

access deep crevices like

small MTSEA can.

Signal Bleaching Photobleaching

Use antifade mounting media if

fixing, or lower laser power.

Texas Red is relatively stable

but high-intensity laser

scanning can bleach it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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